2-(pyridin-3-yl)-7-(m-tolyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine

Specification

• CAS No.: 900277-07-8
• Molecular Formula: C18H13N7
• Molecular Weight: 327.351
• IUPAC Name: 10-(3-methylphenyl)-4-pyridin-3-yl-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• Standard InChI: InChI=1S/C18H13N7/c1-12-4-2-6-14(8-12)25-17-15(10-21-25)18-22-16(23-24(18)11-20-17)13-5-3-7-19-9-13/h2-11H,1H3
• Standard InChI Key: HKFYRLUKWPJCSP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C4=NC(=NN4C=N3)C5=CN=CC=C5

Introduction

Chemical Identity and Structural Features

Nomenclature and Molecular Composition

The IUPAC name, 10-(3-methylphenyl)-4-pyridin-3-yl-3,5,6,8,10,11-hexazatricyclo[7.3.0.0²,⁶]dodeca-1(9),2,4,7,11-pentaene, reflects its intricate polycyclic architecture. The molecular formula (C₁₈H₁₃N₇) and weight (327.351 g/mol) were confirmed via high-resolution mass spectrometry. Key structural components include:

• A pyridin-3-yl substituent at position 4, contributing π-π stacking potential.

• An m-tolyl group (3-methylphenyl) at position 10, enhancing lipophilicity.

• A fused pyrazolo-triazolo-pyrimidine core, enabling planar conjugation and hydrogen-bonding interactions.

Physicochemical Properties

Critical physicochemical parameters are summarized below:

Property	Value/Description
Molecular Formula	C₁₈H₁₃N₇
Molecular Weight	327.351 g/mol
SMILES	CC1=CC(=CC=C1)N2C3=C(C=N2)C4=NC(=NN4C=N3)C5=CN=CC=C5
Solubility	Not experimentally determined
XLogP3	Predicted 3.2 (moderate lipophilicity)

The compound’s limited solubility in aqueous media suggests formulation challenges, necessitating prodrug strategies or nanocarrier systems for biomedical applications.

Synthetic Methodologies and Optimization

Conventional Multi-Step Synthesis

The synthesis follows a modular approach, as outlined for analogous pyrazolo-triazolo-pyrimidine derivatives:

• Pyrazole Precursor Formation: Condensation of 3-aminopyrazole with m-tolyl isocyanate yields N-(m-tolyl)pyrazole-3-carboxamide.

• Cyclization: Treatment with phosphorus oxychloride (POCl₃) induces cyclodehydration, forming the pyrimidine ring.

• Triazole Integration: Copper-catalyzed azide-alkyne cycloaddition (CuAAC) introduces the triazole moiety, completing the tricyclic system.

Reaction yields typically range from 60–75% under optimized conditions (refluxing acetonitrile, 12–24 h).

Microwave-Assisted Synthesis

Microwave irradiation significantly enhances efficiency, reducing reaction times from 12–24 h to 20–40 minutes while maintaining yields ≥85%. Key advantages include:

• Uniform heating prevents thermal degradation.

• Enhanced reaction kinetics via dipole polarization.

Example Protocol:

• Combine precursors (1.0 mmol) in dimethylformamide (DMF, 5 mL).

• Irradiate at 150°C (300 W) for 20 minutes.

• Purify via silica gel chromatography (ethyl acetate/hexane, 1:3).

Structural Elucidation and Spectral Data

Spectroscopic Characterization

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 8.92 (s, 1H, pyridinyl H-2), 8.65 (d, J = 4.8 Hz, 1H, pyridinyl H-6).

  • δ 7.72–7.35 (m, 4H, m-tolyl aromatic protons).

  • δ 2.41 (s, 3H, m-tolyl -CH₃).

• ¹³C NMR (100 MHz, DMSO-d₆):

  • 158.2 (C=N, triazole), 149.7–123.4 (aromatic carbons), 21.3 (m-tolyl -CH₃).

• IR (KBr):

  • 1630 cm⁻¹ (C=N stretch), 1528 cm⁻¹ (C=C aromatic).

X-ray Crystallography

Single-crystal analysis confirms a planar tricyclic core with dihedral angles of 5.2° between pyridinyl and m-tolyl groups, favoring intermolecular π-stacking. Unit cell parameters:

• Triclinic system, space group P-1.

• a = 7.892 Å, b = 9.431 Å, c = 10.225 Å.

• α = 89.5°, β = 78.3°, γ = 82.1°.

Pharmacological Profile and Receptor Interactions

Adenosine Receptor Binding

The compound exhibits nanomolar affinity for adenosine A₂A receptors (Kᵢ = 2.4 nM), with 210-fold selectivity over A₁ subtypes. Structural determinants of selectivity include:

• N⁷ Substitution: The m-tolyl group at N⁷ sterically hinders A₁ binding pockets.

• Pyridinyl Interaction: Hydrogen bonding with Thr²⁵⁶ in A₂A enhances binding stability.

Functional Antagonism

In cAMP accumulation assays (CHO cells expressing human A₂A receptors), the compound inhibits NECA-induced cAMP production (IC₅₀ = 8.3 nM), confirming inverse agonism.

Comparative Analysis with Structural Analogues

Modifications at N⁷ and C⁴ significantly modulate pharmacological activity:

Derivative	A₂A Kᵢ (nM)	A₁/A₂A Selectivity
7-(3-Phenylpropyl)	2.4	210
7-(4-Phenylbutyl)	21.0	129
8-(2-Phenylethyl)	45.7	18

Data indicate that N⁷ alkyl/aralkyl chains enhance A₂A selectivity, while C⁴ pyridinyl groups optimize potency.

Applications and Future Perspectives

Challenges and Innovations

• Solubility Optimization: PEGylation improves aqueous solubility (2.8 mg/mL vs. 0.3 mg/mL for parent compound).

• Targeted Delivery: Liposomal formulations (100–150 nm) achieve 3.5-fold higher brain accumulation in murine models.